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While class I HDACs are localized predominantly within the nucleus, class II HDACs shuttle into and out of the nucleus in response to intracellular signaling. Class IIa HDACs, which include HDAC4, 5, 7, and 9, commonly act as corepressors and play diverse roles in cell biology. TMP269 is a cell-permeable inhibitor of class IIa HDACs (IC50s = 126, 80, 36, and 19 nM for HDAC4, 5, 7, and 9, respectively). It contains a metal-binding group, trifluoromethyloxadiazole that confers selectivity for class IIa HDACs.
TMP269 is a highly potent, selective and cell-permeable class IIa HDAC inhibitor with IC50 of 126 nM, 80 nM, 36 nM and 19 nM for HDAC4, HDAC5, HDAC7 and HDAC9 respectively.